Cas no 1806981-61-2 (2,6-Bis(trifluoromethyl)-4-ethylbenzyl chloride)

• Product Name: 2,6-Bis(trifluoromethyl)-4-ethylbenzyl chloride
• CAS No: 1806981-61-2
• MF: C₁₁H₉ClF₆
• MW: 290.632583379745
• CID: 5038710
• Update Time: 2025-07-19

2,6-Bis(trifluoromethyl)-4-ethylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-ethylbenzyl chloride

• Inchi： 1S/C11H9ClF6/c1-2-6-3-8(10(13,14)15)7(5-12)9(4-6)11(16,17)18/h3-4H,2,5H2,1H3
• InChI Key： MTIUHXNZIFDVBL-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CC(CC)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 2,6-Bis(trifluoromethyl)-4-ethylbenzyl chloride

Introduction to 2,6-Bis(trifluoromethyl)-4-ethylbenzyl Chloride (CAS No. 1806981-61-2)

2,6-Bis(trifluoromethyl)-4-ethylbenzyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1806981-61-2, features a benzyl chloride core substituted with two trifluoromethyl groups at the 2- and 6-positions and an ethyl group at the 4-position. Such a molecular architecture imparts distinct electronic and steric characteristics, making it a valuable intermediate in synthetic chemistry.

The trifluoromethyl (-CF₃) groups are particularly noteworthy in modern chemical synthesis. These groups are known for their ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. The presence of multiple fluorine atoms in close proximity creates a strong electron-withdrawing effect, which can significantly influence the reactivity and electronic properties of the molecule. This feature has made 2,6-Bis(trifluoromethyl)-4-ethylbenzyl chloride a promising building block for designing novel bioactive compounds.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in developing next-generation therapeutics. For instance, drugs such as osimertinib, a third-generation EGFR inhibitor used in lung cancer treatment, incorporate trifluoromethyl groups to improve pharmacokinetic profiles. The structural motif of 2,6-Bis(trifluoromethyl)-4-ethylbenzyl chloride aligns well with this trend, suggesting its utility in creating molecules with enhanced pharmacological properties.

The ethyl group at the 4-position of the benzene ring adds another layer of complexity to the compound's behavior. Ethyl groups are commonly used in drug design to modulate solubility and interactions with biological targets. In the context of 2,6-Bis(trifluoromethyl)-4-ethylbenzyl chloride, this ethyl substituent may contribute to optimal balance between lipophilicity and water solubility, which is crucial for oral bioavailability and cellular uptake.

In synthetic applications, 2,6-Bis(trifluoromethyl)-4-ethylbenzyl chloride serves as an effective electrophile due to the presence of the benzyl chloride moiety. This makes it a versatile reagent for forming carbon-carbon bonds through nucleophilic substitution reactions. For example, it can be readily converted into benzyl alcohols, amines, or other nucleophiles by reaction with appropriate bases or reducing agents. Such transformations are fundamental in constructing complex molecular frameworks for drug discovery.

The compound's stability under various reaction conditions also makes it attractive for industrial-scale synthesis. The robust nature of the trifluoromethyl groups ensures that the molecule remains intact during multiple synthetic steps, reducing the need for additional protection-deprotection strategies. This characteristic is particularly beneficial in large-scale pharmaceutical manufacturing where efficiency and cost-effectiveness are paramount.

From an agrochemical perspective, derivatives of 2,6-Bis(trifluoromethyl)-4-ethylbenzyl chloride have shown potential as intermediates for developing novel pesticides and herbicides. The electron-withdrawing effect of the trifluoromethyl groups can enhance the activity of agrochemicals by improving their binding affinity to biological targets such as enzymes or receptors involved in plant growth regulation.

Recent studies have also explored the use of 2,6-Bis(trifluoromethyl)-4-ethylbenzyl chloride in material science applications. Fluorinated aromatic compounds are increasingly being investigated for their role in developing advanced materials with unique electronic properties. For instance, these compounds can be incorporated into organic semiconductors or liquid crystals to enhance charge transport or thermal stability.

The synthesis of 2,6-Bis(trifluoromethyl)-4-ethylbenzyl chloride typically involves multi-step processes starting from commercially available precursors such as ethyl benzene or chlorobenzene derivatives. Advanced synthetic methodologies like cross-coupling reactions or metal-catalyzed fluorination can be employed to introduce the trifluoromethyl groups efficiently. These synthetic routes highlight the compound's accessibility while maintaining high purity standards required for pharmaceutical applications.

In conclusion,2,6-Bis(trifluoromethyl)-4-ethylbenzyl chloride (CAS No. 1806981-61-2) is a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features make it a valuable tool for medicinal chemists seeking to develop novel therapeutics with improved pharmacokinetic profiles. Additionally,the compound's versatility in synthetic chemistry underscores its importance as an intermediate in both academic research and industrial processes.